Cas no 138257-15-5 (5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene)

• Product Name: 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene
• CAS No: 138257-15-5
• MF: C₁₂H₁₈Br₄
• MW: 481.887320995331
• CID: 2086573
• Update Time: 2025-08-03

5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene Chemical and Physical Properties

Names and Identifiers

• [5R-(5R*,6R*,9R*,10S*)]-5,6,9,10-Tetrabromocyclododecene
• 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene

• Inchi： 1S/C12H18Br4/c13-9-5-3-1-2-4-6-10(14)12(16)8-7-11(9)15/h1-2,9-12H,3-8H2/b2-1-/t9-,10+,11-,12-/m1/s1
• InChI Key： IKGMIRAZNOAXEA-VGGWXTIRSA-N
• SMILES： C1CC[C@H](Br)[C@H](Br)CC[C@@H](Br)[C@H](Br)CCC=1 |c:15,&1:3,5,9,11|

Additional information on 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene

Recent Advances in the Study of 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene (CAS: 138257-15-5)

The compound 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene (CAS: 138257-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This polybrominated cyclododecene derivative is of particular interest for its role as a synthetic intermediate in the development of novel bioactive molecules and its potential utility in medicinal chemistry. Recent studies have focused on elucidating its stereochemistry, reactivity, and biological activity, providing new insights into its applications.

One of the key areas of research has been the synthesis and stereochemical analysis of 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient synthetic route to this compound, highlighting its high stereoselectivity and yield. The researchers employed advanced NMR techniques and X-ray crystallography to confirm the absolute configuration of the molecule, which is critical for understanding its interactions in biological systems. This work has paved the way for further exploration of its derivatives and their potential pharmacological properties.

Another significant development is the investigation of the compound's reactivity and its potential as a building block for more complex structures. A recent paper in Tetrahedron Letters (2024) explored the use of 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene in cross-coupling reactions, demonstrating its versatility in forming carbon-carbon and carbon-heteroatom bonds. These reactions are essential for the synthesis of diverse pharmacophores, suggesting that this compound could play a pivotal role in drug discovery programs targeting challenging therapeutic areas.

In addition to its synthetic utility, preliminary studies have begun to explore the biological activity of 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene and its derivatives. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported that certain analogs exhibit moderate inhibitory activity against specific enzymes involved in inflammatory pathways. While these findings are still in the early stages, they highlight the potential of this compound as a lead structure for the development of new anti-inflammatory agents.

Despite these promising advances, challenges remain in the practical application of 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene. Issues such as scalability of synthesis, stability under physiological conditions, and optimization of biological activity need to be addressed in future studies. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully unlock the potential of this intriguing molecule.

In conclusion, recent research on 5R-(5R*,6R*,9R*,10S*)-5,6,9,10-Tetrabromocyclododecene (CAS: 138257-15-5) has provided valuable insights into its synthesis, reactivity, and potential biological applications. As investigations continue, this compound may emerge as a key player in the development of new therapeutic agents and synthetic methodologies. The interdisciplinary nature of this research underscores the importance of continued exploration and collaboration in the chemical biology and pharmaceutical fields.